Cas no 2229690-23-5 (2,2-dimethyl-3-(2-nitroethenyl)thiolane)

• Product Name: 2,2-dimethyl-3-(2-nitroethenyl)thiolane
• CAS No: 2229690-23-5
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 6207164
• PubChem ID: 165695816
• Update Time: 2025-06-13

2,2-dimethyl-3-(2-nitroethenyl)thiolane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-nitroethenyl)thiolane
• EN300-1726491
• 2229690-23-5

• Inchi： 1S/C8H13NO2S/c1-8(2)7(4-6-12-8)3-5-9(10)11/h3,5,7H,4,6H2,1-2H3/b5-3+
• InChI Key： YCBXPNZLYRJLHO-HWKANZROSA-N
• SMILES： S1CCC(/C=C/[N+](=O)[O-])C1(C)C

Computed Properties

• Exact Mass: 187.06669983g/mol
• Monoisotopic Mass: 187.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.1Ų

Additional information on 2,2-dimethyl-3-(2-nitroethenyl)thiolane

Introduction to 2,2-dimethyl-3-(2-nitroethenyl)thiolane and Its CAS No. 2229690-23-5

2,2-dimethyl-3-(2-nitroethenyl)thiolane, identified by the Chemical Abstracts Service Number (CAS No.) 2229690-23-5, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the synthesis of novel therapeutic agents and advanced materials. The presence of both thiol and nitroethene functional groups in its molecular structure imparts distinct reactivity, making it a valuable intermediate in various chemical transformations.

The compound's structure consists of a dimethyl substituent at the 2-position of a cyclohexane ring, with a (2-nitroethenyl) group attached at the 3-position. This configuration creates a system with conjugated double bonds and polar functional groups, which can participate in diverse chemical reactions such as nucleophilic addition, electrophilic substitution, and cyclization processes. The thiol group (-SH) is particularly noteworthy for its ability to form disulfide bonds and engage in metal coordination, while the nitroethene moiety offers opportunities for further functionalization via reduction or condensation reactions.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing both sulfur and nitro functionalities. These elements are known to contribute to the bioactivity of molecules by influencing their electronic distribution and solubility characteristics. For instance, thiol-containing compounds have been widely studied for their roles as antioxidants, enzyme inhibitors, and drug candidates targeting neurological disorders. Meanwhile, nitroaromatics and nitroolefins have demonstrated efficacy as prodrugs or intermediates in the synthesis of antimicrobial and anti-inflammatory agents.

One of the most compelling aspects of 2,2-dimethyl-3-(2-nitroethenyl)thiolane is its potential utility in medicinal chemistry. Researchers have been investigating its derivatives as candidates for treating conditions such as cancer, inflammation, and infectious diseases. The compound's ability to undergo selective modifications allows chemists to tailor its properties for specific biological targets. For example, introducing additional polar or hydrophobic groups can modulate its binding affinity to biological receptors or enhance its metabolic stability.

Recent studies have highlighted the importance of understanding the stereochemistry of thiol-containing compounds in drug design. The dimethyl substituents in 2,2-dimethyl-3-(2-nitroethenyl)thiolane play a crucial role in determining the molecule's conformational preferences and interactions with biological targets. Computational modeling has shown that these bulky groups can influence the compound's binding affinity by creating steric barriers or optimizing orientation relative to the target site. Such insights are invaluable for designing more effective drug candidates.

The nitroethene group in this compound also presents opportunities for further functionalization. Nitro compounds are well-known for their reactivity upon reduction or oxidation, allowing for the generation of diverse chemical scaffolds. In particular, the conversion of nitro groups into amine or hydroxyl groups can open up pathways for synthesizing pharmacologically active molecules with enhanced solubility or bioavailability. This versatility makes 2,2-dimethyl-3-(2-nitroethenyl)thiolane a promising building block for medicinal chemists seeking novel therapeutic agents.

In addition to its pharmaceutical applications, 2,2-dimethyl-3-(2-nitroethenyl)thiolane has shown potential in materials science research. The conjugated system present in its structure can be exploited for developing organic semiconductors or optoelectronic materials. The thiol group's ability to form coordination complexes with transition metals also makes it useful in catalytic applications. These findings underscore the compound's broad utility beyond traditional pharmaceutical contexts.

The synthesis of 2,2-dimethyl-3-(2-nitroethenyl)thiolane presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, advances in catalytic systems and green chemistry principles have made it possible to streamline these processes while maintaining high yields and selectivity. Recent innovations in transition-metal-catalyzed cross-coupling reactions have further facilitated the construction of complex molecular frameworks containing both sulfur and nitro functionalities.

The safety profile of CAS No. 2229690-23-5 is another critical consideration in its application and handling. While not classified as hazardous under standard conditions, proper precautions must be taken to prevent exposure during synthesis or purification procedures. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this compound. Additionally, adequate ventilation should be ensured to minimize inhalation risks.

Future research directions may focus on exploring new synthetic routes to 2,2-dimethyl-3-(2-nitroethenyl)thiolane, particularly those that reduce reliance on toxic reagents or improve scalability for industrial applications. Collaborative efforts between academia and industry could accelerate these developments by leveraging complementary expertise in organic synthesis and process optimization.

In conclusion,CAS No 2229690-23-5 represents a fascinating molecule with diverse applications across pharmaceuticals and materials science。 Its unique structural features make it a valuable intermediate for developing novel therapeutics， while also offering potential benefits in advanced material design。 As research continues，the full scope of this compound's utility is expected to expand，driven by innovative synthetic methodologies and interdisciplinary collaborations。